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Compound of Interest

Compound Name: MC-DOXHZN hydrochloride

Cat. No.: B10859577 Get Quote

Application Note
MC-DOXHZN hydrochloride, also known as (E/Z)-Aldoxorubicin hydrochloride, is a key

compound in cancer research and drug development.[1] It is an albumin-binding prodrug of

doxorubicin, a well-established DNA topoisomerase II inhibitor.[2][3][4] This modification

enhances its solubility and stability, making it a valuable tool for in vitro and in vivo studies.[3]

Proper preparation of stock solutions is critical to ensure the accuracy and reproducibility of

experimental results. This document provides a detailed protocol for preparing MC-DOXHZN
hydrochloride stock solutions for research use.

MC-DOXHZN hydrochloride is an orange to reddish-brown solid.[1] It functions as a proagent

of Doxorubicin, which exerts its cytotoxic effects by inhibiting DNA topoisomerase II, an enzyme

crucial for DNA replication and repair.[2][3][4] This mechanism ultimately leads to breaks in the

DNA backbone, inducing apoptosis in rapidly dividing cancer cells. The hydrochloride salt form

of MC-DOXHZN generally offers improved water solubility and stability compared to its free

base form.[3]

Quantitative Data Summary
For consistent and reliable experimental outcomes, understanding the solubility and stability of

MC-DOXHZN hydrochloride is essential. The following table summarizes key quantitative

data for the preparation of stock solutions.
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Parameter Value
Solvent/Condit
ion

Notes Source

Molecular Weight 787.21 g/mol N/A [1]

Solubility
25 mg/mL (31.76

mM)
DMSO

Ultrasonic

treatment is

required. It is

highly

recommended to

use newly

opened,

anhydrous

DMSO as the

compound is

hygroscopic.

[1]

Solubility
12.5 mg/mL

(15.88 mM)
Water

Requires

sonication and

heating to 60°C

for dissolution.

[1]

Storage (Solid) -20°C

Sealed, away

from moisture

and light

Can be stored for

up to 3 years.
[1][5]

Storage (Stock

Solution)
-80°C In solvent

Stable for up to 6

months.
[1]

Storage (Stock

Solution)
-20°C In solvent

Stable for up to 1

month.
[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of MC-DOXHZN
hydrochloride in dimethyl sulfoxide (DMSO).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/MC-DOXHZN_hydrochloride.html
https://www.medchemexpress.com/MC-DOXHZN_hydrochloride.html
https://www.medchemexpress.com/MC-DOXHZN_hydrochloride.html
https://www.medchemexpress.com/MC-DOXHZN_hydrochloride.html
https://www.selleckchem.com/products/mc-doxhzn.html
https://www.medchemexpress.com/MC-DOXHZN_hydrochloride.html
https://www.medchemexpress.com/MC-DOXHZN_hydrochloride.html
https://www.benchchem.com/product/b10859577?utm_src=pdf-body
https://www.benchchem.com/product/b10859577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

MC-DOXHZN hydrochloride (solid powder)

Anhydrous, research-grade DMSO (newly opened)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Ultrasonic bath

Vortex mixer

Procedure:

Equilibration: Allow the vial of MC-DOXHZN hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of

atmospheric moisture.

Weighing: Carefully weigh out the desired amount of MC-DOXHZN hydrochloride using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 7.87 mg of the compound.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube or an amber glass vial.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 7.87 mg of

compound, add 1 mL of DMSO.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication: Place the tube or vial in an ultrasonic bath for 10-15 minutes to ensure complete

dissolution.[1] The solution should become clear.
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Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which

can degrade the compound.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] Ensure the containers are tightly sealed and protected

from light.

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution to a final working concentration

for in vitro experiments.

Materials:

10 mM MC-DOXHZN hydrochloride stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentration. It is recommended to perform dilutions in a stepwise

manner to prevent precipitation of the compound.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is less than 0.5% to avoid solvent-induced cytotoxicity.[6] A vehicle control (medium

with the same final concentration of DMSO) should be included in all experiments.

Immediate Use: It is best practice to prepare working solutions fresh for each experiment.
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Visualizations
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Caption: Mechanism of action of MC-DOXHZN hydrochloride.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing MC-DOXHZN hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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